7-BIA

• Molecular Formula: C15H18O6
• Molecular Weight: 294.30 g/mol
• InChI: InChI=1S/C15H18O6/c1-3-4-5-20-12-6-10-9(7-13(17)21-15(10)18)11(8-16)14(12)19-2/h6,8,13,17H,3-5,7H2,1-2H3
• InChIKey: DAVCIYWSVYDJKW-UHFFFAOYSA-N

7-BIA: PTPRD Inhibitor Procurement Guide

7-BIA (7-butoxy illudalic acid analog) is a small molecule inhibitor of the receptor-type protein tyrosine phosphatase D (PTPRD) [1]. It serves as a key research tool for investigating PTPRD's role in neurological processes, particularly those related to addiction and reward [2].

Pathway study PTPRD inhibition in substance use disorder models

Behavioral tool In vivo cocaine self-administration and CPP assays

Supply stability Synthetic analog with consistent commercial availability

• [1] Uhl GR, et al. Cocaine reward is reduced by decreased expression of receptor-type protein tyrosine phosphatase D (PTPRD) and by a novel PTPRD antagonist. Proc Natl Acad Sci U S A. 2018 Nov 6;115(45):11597-11602. doi: 10.1073/pnas.1720446115. View Source
• [2] IUPHAR/BPS Guide to PHARMACOLOGY. 7-BIA ligand page. Accessed 2026. View Source

7-BIA Selection Dependencies

While several compounds inhibit PTPRD, their distinct selectivity profiles, binding mechanisms, and in vivo validation status preclude simple substitution [1]. 7-BIA's specific selectivity window against the closely related phosphatase PTPRS and its unique pseudoirreversible inhibition mechanism differentiate it from both earlier-generation analogs and newer, more potent derivatives [2]. Substituting 7-BIA with a compound possessing a different selectivity fingerprint or unknown in vivo activity could fundamentally alter experimental outcomes in established behavioral models [3].

Aspect

7-BIA (Target)

Potential Substitute Risk

Supply continuity

Commercial, multi-vendor

Illudalic acid: synthesis-limited, not catalog-listed

Isoform selectivity

Moderate window over PTPRS

NHB1109: higher potency may reduce selectivity margin

In vivo validation

Published behavioral pharmacology data

Illudalic acid/NHB1109: no comparable published dataset

• [1] Henderson MJ, et al. Structure-activity studies of PTPRD phosphatase inhibitors identify a 7-cyclopentymethoxy illudalic acid analog candidate for development. Biochem Pharmacol. 2021 Dec;195:114868. doi: 10.1016/j.bcp.2021.114868. View Source
• [2] Uhl GR, et al. Cocaine reward is reduced by decreased expression of receptor-type protein tyrosine phosphatase D (PTPRD) and by a novel PTPRD antagonist. Proc Natl Acad Sci U S A. 2018 Nov 6;115(45):11597-11602. doi: 10.1073/pnas.1720446115. View Source
• [3] Henderson MJ, et al. Structure-activity studies of PTPRD phosphatase inhibitors identify a 7-cyclopentymethoxy illudalic acid analog candidate for development. Biochem Pharmacol. 2021 Dec;195:114868. doi: 10.1016/j.bcp.2021.114868. View Source

7-BIA Comparative Performance Metrics

Enzymatic Potency vs. Illudalic Acid

7-BIA exhibits a defined selectivity window between PTPRD and its closest family member, PTPRS. It potently inhibits PTPRD with an IC50 of 1-3 μM, while its activity against PTPRS is approximately 20-fold weaker, with an IC50 of 40 μM [1]. In contrast, the more advanced analog NHB1109 (pentilludin) displays improved potency but loses this distinct selectivity window, inhibiting both PTPRD and PTPRS with similar nanomolar potency (600-700 nM) [2].

PTPRD IC₅₀

Cross-study comparable

7-BIA 1–3 μM vs Illudalic acid 2.1 μM

Near-equivalent potency with simpler synthesis

Recombinant PTPRD; pNPP substrate; preincubation 16–18 min

Evidence Dimension	PTPRD vs PTPRS inhibition selectivity ratio
Target Compound Data	PTPRD IC50 = ~1-3 μM; PTPRS IC50 = 40 μM
Comparator Or Baseline	NHB1109 (pentilludin): PTPRD and PTPRS IC50 = 600-700 nM
Quantified Difference	7-BIA exhibits a ~20-fold selectivity for PTPRD over PTPRS, while NHB1109 shows no significant selectivity (ratio ≈ 1).
Conditions	In vitro inhibition of pNPP hydrolysis by recombinant human PTPRD and PTPRS phosphatase domain fusion proteins, 16-18 min preincubation.

Why This Matters

This characteristic selectivity window is crucial for interpreting studies where PTPRS-mediated effects must be controlled for or excluded.

• [1] Uhl GR, et al. Cocaine reward is reduced by decreased expression of receptor-type protein tyrosine phosphatase D (PTPRD) and by a novel PTPRD antagonist. Proc Natl Acad Sci U S A. 2018 Nov 6;115(45):11597-11602. doi: 10.1073/pnas.1720446115. View Source
• [2] Henderson MJ, et al. Structure-activity studies of PTPRD phosphatase inhibitors identify a 7-cyclopentymethoxy illudalic acid analog candidate for development. Biochem Pharmacol. 2021 Dec;195:114868. doi: 10.1016/j.bcp.2021.114868. View Source

Isoform Selectivity: PTPRD vs. PTPRS

7-BIA is validated in a well-established in vivo model of cocaine addiction, a key differentiator from many uncharacterized analogs. A single intraperitoneal dose of 7-BIA (10-20 mg/kg) significantly reduced cocaine self-administration in highly experienced wild-type mice [1]. This specific in vivo result is a cornerstone of 7-BIA's utility. In contrast, while the analog NHB1109 is described as orally bioavailable and well-tolerated, its efficacy in this exact cocaine self-administration paradigm has not been reported; its development is focused on broader addiction paradigms and oral dosing [2].

Selectivity window

Head-to-head comparison

>10× margin over PTPRS; PTPRS IC₅₀ ~40 μM

Supports PTPRD-specific functional dissection

Recombinant human domains; pNPP

Evidence Dimension	In vivo efficacy in cocaine self-administration model
Target Compound Data	Single 10-20 mg/kg i.p. dose reduced cocaine self-administration in experienced mice.
Comparator Or Baseline	NHB1109: Oral bioavailability reported, but efficacy in the specific cocaine self-administration paradigm is not established.
Quantified Difference	7-BIA has direct, published in vivo efficacy data in a cocaine addiction model; NHB1109 lacks this specific validation.
Conditions	WT mice lever-pressing for 1 mg/kg cocaine infusions on an FR1 schedule after ≥20 prior sessions.

Why This Matters

Procurement of 7-BIA is essential for researchers seeking to replicate or extend findings from this foundational in vivo study.

• [1] Uhl GR, et al. Cocaine reward is reduced by decreased expression of receptor-type protein tyrosine phosphatase D (PTPRD) and by a novel PTPRD antagonist. Proc Natl Acad Sci U S A. 2018 Nov 6;115(45):11597-11602. doi: 10.1073/pnas.1720446115. View Source
• [2] Henderson MJ, et al. Structure-activity studies of PTPRD phosphatase inhibitors identify a 7-cyclopentymethoxy illudalic acid analog candidate for development. Biochem Pharmacol. 2021 Dec;195:114868. doi: 10.1016/j.bcp.2021.114868. View Source

In Vivo Cocaine Self-Administration

7-BIA acts through a pseudoirreversible mechanism, requiring a 16-18 minute preincubation to achieve maximal inhibition of its target [1]. This time-dependent inhibition suggests a covalent or slowly reversible binding mode, a mechanistic feature common to the illudalic acid analog class [2]. In contrast, reversible ATP-competitive inhibitors, a common alternative approach, typically exhibit rapid on/off kinetics. While direct kinetic data comparing 7-BIA to a specific reversible PTPRD inhibitor are not published, its distinct mechanistic profile implies prolonged pharmacodynamic effects that may not be replicated by a rapidly reversible binder.

In vivo behavior

Class-level inference

Cocaine self-administration model: reported reduction at 10–20 mg/kg i.p.

On-target behavioral pharmacology evidence

WT mice; FR1 schedule; ≥20 prior sessions; target engagement confirmed

Evidence Dimension	Inhibition mechanism and kinetics
Target Compound Data	Maximal inhibition requires 16-18 min preincubation, consistent with pseudoirreversible mechanism.
Comparator Or Baseline	Reversible inhibitors (general class): typically exhibit rapid binding equilibrium.
Quantified Difference	Qualitative difference: time-dependent (pseudoirreversible) vs. time-independent (reversible) inhibition.
Conditions	In vitro assay measuring inhibition of recombinant PTPRD phosphatase activity.

Why This Matters

This unique kinetic profile dictates that experimental protocols using 7-BIA must incorporate sufficient preincubation time for reliable results, a critical consideration for assay design and data interpretation.

• [1] Uhl GR, et al. Cocaine reward is reduced by decreased expression of receptor-type protein tyrosine phosphatase D (PTPRD) and by a novel PTPRD antagonist. Proc Natl Acad Sci U S A. 2018 Nov 6;115(45):11597-11602. doi: 10.1073/pnas.1720446115. View Source
• [2] Henderson MJ, et al. Structure-activity studies of PTPRD phosphatase inhibitors identify a 7-cyclopentymethoxy illudalic acid analog candidate for development. Biochem Pharmacol. 2021 Dec;195:114868. doi: 10.1016/j.bcp.2021.114868. View Source

7-BIA Application Scenarios

PTPRD Validation in Addiction Models

7-BIA is the standard for investigating PTPRD's function in cocaine addiction. It is uniquely suited for studies aiming to replicate or build upon the established finding that acute 7-BIA administration reduces cocaine self-administration in experienced mice [1]. This scenario leverages the compound's published in vivo validation in this specific behavioral paradigm.

PTPRD Signaling Profiling and Counter-Screening

In experimental systems where PTPRS activity is a confounding variable, 7-BIA provides a distinct advantage over less selective compounds. Its ~20-fold selectivity for PTPRD over PTPRS [1] allows researchers to attribute observed effects to PTPRD inhibition with greater confidence, a critical control not achievable with equipotent inhibitors like NHB1109 [2].

SAR Benchmarking for PTPRD Inhibitors

When a research question demands prolonged PTPRD inhibition to observe downstream signaling or behavioral changes, 7-BIA's pseudoirreversible binding mechanism [1] is a key asset. This contrasts with rapidly reversible inhibitors and must be considered in experimental design, including the incorporation of a preincubation step in in vitro assays to ensure maximal effect.

Application

Selection Property

Validation Focus

Addiction behavioral models

In vivo PTPRD tool with published behavioral data

Target-engagement confirmation in PTPRD-KO controls

Isoform-selective profiling

Moderate PTPRD selectivity over PTPRS

PTPRS counterscreen or knockout validation

SAR benchmarking

Literature-anchored, commercially available reference

Cross-compare potency and selectivity of new analogs

Synaptic plasticity research

PTPRD chemical probe for neuronal assays

Phosphatase-dependent synaptic endpoint readouts

• [1] Uhl GR, et al. Cocaine reward is reduced by decreased expression of receptor-type protein tyrosine phosphatase D (PTPRD) and by a novel PTPRD antagonist. Proc Natl Acad Sci U S A. 2018 Nov 6;115(45):11597-11602. doi: 10.1073/pnas.1720446115. View Source
• [2] Henderson MJ, et al. Structure-activity studies of PTPRD phosphatase inhibitors identify a 7-cyclopentymethoxy illudalic acid analog candidate for development. Biochem Pharmacol. 2021 Dec;195:114868. doi: 10.1016/j.bcp.2021.114868. View Source